2-[(4-FLUOROPHENYL)CARBAMOYL]-BENZOIC ACID
2-[(4-FLUOROPHENYL)CARBAMOYL]-BENZOIC ACID
Brand Name:
Vulcanchem
CAS No.:
19336-77-7
VCID:
VC0095750
InChI:
InChI=1S/C14H10FNO3/c15-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)14(18)19/h1-8H,(H,16,17)(H,18,19)
SMILES:
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)F)C(=O)O
Molecular Formula:
C14H10FNO3
Molecular Weight:
259.23 g/mol
2-[(4-FLUOROPHENYL)CARBAMOYL]-BENZOIC ACID
CAS No.: 19336-77-7
Natural Products
VCID: VC0095750
Molecular Formula: C14H10FNO3
Molecular Weight: 259.23 g/mol
![2-[(4-FLUOROPHENYL)CARBAMOYL]-BENZOIC ACID - 19336-77-7](/images/no_structure.jpg)
| CAS No. | 19336-77-7 |
|---|---|
| Product Name | 2-[(4-FLUOROPHENYL)CARBAMOYL]-BENZOIC ACID |
| Molecular Formula | C14H10FNO3 |
| Molecular Weight | 259.23 g/mol |
| IUPAC Name | 2-[(4-fluorophenyl)carbamoyl]benzoic acid |
| Standard InChI | InChI=1S/C14H10FNO3/c15-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)14(18)19/h1-8H,(H,16,17)(H,18,19) |
| Standard InChIKey | FZGQSGHYCVVQEA-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)F)C(=O)O |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)F)C(=O)O |
| PubChem Compound | 97259 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume